Cas no 1158048-13-5 (1-(5-Fluoro-2-methoxyphenyl)-2-methoxyethan-1-one)

• Product Name: 1-(5-Fluoro-2-methoxyphenyl)-2-methoxyethan-1-one
• CAS No: 1158048-13-5
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 5230804
• PubChem ID: 43799513
• Update Time: 2025-11-02

1-(5-Fluoro-2-methoxyphenyl)-2-methoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Fluoro-2-methoxyphenyl)-2-methoxyethan-1-one
• 1-(5-fluoro-2-methoxyphenyl)-2-methoxyethanone

• Inchi： 1S/C10H11FO3/c1-13-6-9(12)8-5-7(11)3-4-10(8)14-2/h3-5H,6H2,1-2H3
• InChI Key： OXNKTBJJYMCBNC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(COC)=O)OC

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-Fluoro-2-methoxyphenyl)-2-methoxyethan-1-one

Exploring the Versatile Applications of 1-(5-Fluoro-2-methoxyphenyl)-2-methoxyethan-1-one (CAS No. 1158048-13-5) in Modern Chemistry

In the ever-evolving landscape of chemical research, 1-(5-Fluoro-2-methoxyphenyl)-2-methoxyethan-1-one (CAS No. 1158048-13-5) has emerged as a compound of significant interest. This fluorinated aromatic ketone, characterized by its unique structural features, has found applications across various domains, from pharmaceutical intermediates to specialty materials. Its molecular architecture, featuring both fluoro and methoxy substituents, contributes to its distinct reactivity profile, making it a valuable building block in synthetic chemistry.

The compound's systematic name, 1-(5-Fluoro-2-methoxyphenyl)-2-methoxyethan-1-one, reveals its key structural elements: a phenyl ring substituted with fluorine at the 5-position and a methoxy group at the 2-position, coupled with a methoxy-substituted ethanone moiety. This specific arrangement of functional groups has drawn attention from researchers exploring novel fluorinated compounds for various applications. The presence of the fluoro group enhances the molecule's stability and influences its electronic properties, while the methoxy groups contribute to its solubility characteristics.

Recent trends in chemical research have shown growing interest in fluorinated aromatic compounds like 1158048-13-5, particularly in the context of drug discovery and material science. The pharmaceutical industry has been actively investigating such structures as potential intermediates for the development of new therapeutic agents. The compound's structural features align well with current research directions focusing on bioactive molecules with improved pharmacokinetic properties. Its potential as a precursor in the synthesis of more complex molecules has made it a subject of numerous synthetic studies.

The synthesis of 1-(5-Fluoro-2-methoxyphenyl)-2-methoxyethan-1-one typically involves carefully controlled reactions to introduce the various functional groups in the correct positions. Modern synthetic approaches emphasize efficiency and selectivity, with particular attention to the introduction of the fluoro substituent, which often requires specialized fluorination techniques. Researchers have developed various routes to access this compound, each with its own advantages in terms of yield, purity, and scalability.

From an analytical perspective, CAS 1158048-13-5 presents interesting challenges and opportunities. The presence of both fluorine atoms and methoxy groups in the molecule allows for multiple characterization techniques, including NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and various chromatographic methods. These analytical tools are essential for verifying the compound's identity and purity, especially when it's intended for use in sensitive applications such as pharmaceutical synthesis.

The physical properties of 1-(5-Fluoro-2-methoxyphenyl)-2-methoxyethan-1-one are influenced by its molecular structure. The compound typically appears as a crystalline solid under standard conditions, with solubility characteristics that make it compatible with many organic solvents. These properties are crucial for its handling and application in various chemical processes. Researchers have noted that the specific arrangement of substituents on the aromatic ring affects the compound's melting point, stability, and other physical parameters.

In the context of green chemistry initiatives, there has been growing interest in developing more sustainable approaches to compounds like 1158048-13-5. This includes exploring catalytic methods for its synthesis, minimizing waste generation, and optimizing energy efficiency in production processes. The chemical industry's focus on environmental responsibility has led to innovations in the manufacturing of such specialty chemicals, with an emphasis on atom economy and reduced environmental impact.

The commercial availability of 1-(5-Fluoro-2-methoxyphenyl)-2-methoxyethan-1-one has expanded in recent years, reflecting its growing importance in research and development. Suppliers typically offer the compound in various quantities, with different purity grades suitable for laboratory use or larger-scale applications. The market for such specialized intermediates has been growing steadily, driven by demand from pharmaceutical and materials science sectors.

Looking toward future applications, researchers are exploring the potential of CAS 1158048-13-5 in emerging fields such as organic electronics and advanced materials. The combination of aromaticity, fluorine substitution, and ketone functionality makes this compound an interesting candidate for incorporation into more complex molecular architectures. Its potential use in the development of novel functional materials continues to be an active area of investigation.

Safety considerations for handling 1-(5-Fluoro-2-methoxyphenyl)-2-methoxyethan-1-one follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and adequate ventilation are recommended when working with this chemical. Material safety data sheets provide detailed information about handling, storage, and disposal procedures to ensure safe laboratory practices.

The scientific literature contains numerous references to 1158048-13-5 and related compounds, reflecting the ongoing research interest in this chemical space. Patent databases reveal various applications of this compound and its derivatives, particularly in pharmaceutical contexts. The continuous publication of new findings suggests that the potential of this molecule is far from fully explored.

In conclusion, 1-(5-Fluoro-2-methoxyphenyl)-2-methoxyethan-1-one (CAS No. 1158048-13-5) represents an important member of the fluorinated aromatic ketone family with diverse potential applications. Its unique combination of structural features makes it valuable for synthetic chemistry, pharmaceutical research, and materials science. As research continues to uncover new uses for this compound, its significance in chemical innovation is likely to grow, contributing to advancements across multiple scientific disciplines.